![molecular formula C12H15N3O B7511198 5-cyano-N,N-diethyl-6-methylpyridine-2-carboxamide](/img/structure/B7511198.png)
5-cyano-N,N-diethyl-6-methylpyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-cyano-N,N-diethyl-6-methylpyridine-2-carboxamide, also known as CDM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 5-cyano-N,N-diethyl-6-methylpyridine-2-carboxamide involves its interaction with various molecular targets in the body. It has been found to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This inhibition leads to an increase in the levels of these neurotransmitters, which in turn, enhances cognitive function. This compound has also been found to inhibit the activity of various kinases, which are involved in the regulation of cell growth and proliferation. This inhibition leads to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to have a potent inhibitory effect on the growth of cancer cells and to enhance cognitive function by increasing the levels of neurotransmitters in the brain. This compound has also been found to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-cyano-N,N-diethyl-6-methylpyridine-2-carboxamide is its potent inhibitory effect on the growth of cancer cells, making it a promising candidate for the development of anticancer drugs. It also has neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its long-term effects are not yet fully understood. It also has some potential side effects, which need to be further studied.
Future Directions
There are several future directions for research on 5-cyano-N,N-diethyl-6-methylpyridine-2-carboxamide. One area of research could be the development of new anticancer drugs based on this compound. Another area of research could be the exploration of this compound's potential as a therapeutic agent for the treatment of neurodegenerative diseases. Further studies are also needed to understand the long-term effects of this compound and its potential side effects. Additionally, the development of new synthesis methods for this compound could lead to the production of more potent and effective compounds.
Synthesis Methods
The synthesis of 5-cyano-N,N-diethyl-6-methylpyridine-2-carboxamide involves a multi-step process that includes the reaction of 2,6-lutidine with ethyl cyanoacetate in the presence of sodium hydride. The resulting product is then subjected to a reaction with diethylamine and acetic anhydride to yield this compound. The final product is purified using column chromatography, and its purity is confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
5-cyano-N,N-diethyl-6-methylpyridine-2-carboxamide has been found to have numerous scientific research applications. It has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to have a potent inhibitory effect on the growth of cancer cells, making it a promising candidate for the development of anticancer drugs. It has also been found to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
5-cyano-N,N-diethyl-6-methylpyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c1-4-15(5-2)12(16)11-7-6-10(8-13)9(3)14-11/h6-7H,4-5H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXRQRAHYHPYYLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=NC(=C(C=C1)C#N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.